Cas no 886360-60-7 (Methyl 2-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate)

• Product Name: Methyl 2-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate
• CAS No: 886360-60-7
• MF: C₁₅H₁₁NO₆
• MW: 301.250944375992
• MDL: MFCD04117808
• CID: 3142990
• PubChem ID: 2763846
• Update Time: 2025-07-21

Methyl 2-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-formyl-2-nitrophenoxy)-benzenecarboxylate
• 886360-60-7
• methyl 2-(4-formyl-2-nitrophenoxy)benzenecarboxylate
• CS-0364599
• methyl2-(4-formyl-2-nitrophenoxy)benzoate
• MFCD04117808
• DTXSID501267026
• methyl 2-(4-formyl-2-nitrophenoxy)benzoate
• AKOS005070394
• 3X-0709
• Methyl 2-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate

• MDL： MFCD04117808
• Inchi： 1S/C15H11NO6/c1-21-15(18)11-4-2-3-5-13(11)22-14-7-6-10(9-17)8-12(14)16(19)20/h2-9H,1H3
• InChI Key： HZHQYQOTHWXLDR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)OC)C1C=CC(C=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 301.05863707Da
• Monoisotopic Mass: 301.05863707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Melting Point: 70-75°C

Methyl 2-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Methyl 2-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate

Methyl 2-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate (CAS No. 886360-60-7): An Overview

Methyl 2-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate (CAS No. 886360-60-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, often referred to by its CAS number for precision, is characterized by its complex molecular structure, which includes a formyl group, a nitro group, and a methoxybenzene moiety. These functional groups contribute to its diverse chemical properties and potential applications.

The chemical formula of Methyl 2-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate is C₁₅H₁₁NO₆. Its molecular weight is approximately 301.25 g/mol. The compound is a white to off-white crystalline solid at room temperature and has a melting point ranging from 150°C to 155°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO).

In the realm of organic synthesis, Methyl 2-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate serves as an important intermediate for the synthesis of various bioactive molecules. The presence of the formyl group allows for easy derivatization through reactions such as reductive amination and aldol condensation. The nitro group can be reduced to an amino group, providing further synthetic flexibility. These properties make it a valuable starting material for the development of novel pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of Methyl 2-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The formyl group was found to play a crucial role in modulating the biological activity by interacting with specific protein targets involved in inflammatory pathways and cancer cell proliferation.

In addition to its pharmaceutical applications, Methyl 2-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate has shown promise in materials science. Researchers at the University of California, Berkeley, have explored its use as a precursor for the synthesis of advanced functional materials. The compound's ability to undergo controlled polymerization reactions makes it suitable for the development of novel polymers with tailored properties for applications in electronics and coatings.

The safety profile of Methyl 2-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure safety. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods.

In conclusion, Methyl 2-(4-Formyl-2-Nitrophenoxy)Benzene Carboxylate (CAS No. 886360-60-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.